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Compound of Interest

Compound Name: HG-14-10-04

Application Notes and Protocols for HG-14-10-04

For Research Use Only

Introduction

HG-14-10-04 is a potent dual inhibitor of Anaplastic Lymphoma Kinase (ALK) and mutant
Epidermal Growth Factor Receptor (EGFR).[1] This document provides detailed application
notes and protocols for the research use of HG-14-10-04, focusing on its dosage and
administration for in vitro and in vivo studies. The information is intended for researchers,
scientists, and drug development professionals.

Mechanism of Action

HG-14-10-04 exerts its anti-cancer effects by inhibiting the kinase activity of ALK and various
activating and resistance mutants of EGFR.[1] These receptor tyrosine kinases, when
constitutively active, drive downstream signaling pathways that promote cell proliferation,
survival, and metastasis. By blocking these key drivers, HG-14-10-04 can induce cell cycle
arrest and apoptosis in cancer cells dependent on ALK or mutant EGFR signaling.

Signaling Pathways

The following diagrams illustrate the canonical signaling pathways of ALK and EGFR, which
are the primary targets of HG-14-10-04.
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Figure 1: Simplified ALK Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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